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Compound of Interest

Compound Name: 2-((Dimethylamino)methyl)aniline

Cat. No.: B158372

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides immediate, essential safety protocols, personal
protective equipment (PPE) requirements, and operational and disposal plans for 2-
((Dimethylamino)methyl)aniline.

Chemical Identifier:

Name: 2-((Dimethylamino)methyl)aniline

Synonyms: 2-[(dimethylamino)methyl]aniline

Molecular Formula: CoH14N2

Molecular Weight: 150.22 g/mol

Hazard Identification and GHS Classification

2-((Dimethylamino)methyl)aniline is classified as a hazardous substance. Based on
information for the compound and structurally similar chemicals, the primary hazards include:

» Acute Toxicity (Oral): Harmful if swallowed.[1]
o Skin Sensitization: May cause an allergic skin reaction.[1]

o Serious Eye Irritation: Causes serious eye irritation.[1][2][3]
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o Skin Irritation: Causes skin irritation.[2][3]

e Respiratory Irritation: May cause respiratory irritation.[2][3]
GHS Pictograms:

o lrialt text

Signal Word: Warning

Hazard Statements:

e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[2][3]

e H317: May cause an allergic skin reaction.[1]
e H319: Causes serious eye irritation.[1][2][3]

o H335: May cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is crucial to minimize exposure. The following table
summarizes the required PPE for handling 2-((Dimethylamino)methyl)aniline.
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PPE Category Specification Standards/References

Safety glasses with side-
shields or chemical safety
Eye and Face Protection goggles. A face shield may be EN 166, 29 CFR 1910.133
necessary where splashing is
a potential hazard.[2][4]

Impervious protective clothing,
Skin Protection such as a lab coat, to prevent General laboratory practice
skin contact.[2][3][5]

Chemical-resistant gloves
(e.g., nitrile, neoprene). The
specific type should be chosen
based on the concentration
_ EN 374
and quantity of the substance
being handled. Consult glove
manufacturer data for

permeation times.[2][4]

For weighing and diluting, use
a NIOSH-approved half-face
respirator with a combination
filter for organic vapors if not

) ) handled in a fume hood.[6][7]

Respiratory Protection o NIOSH, EN 149

[8] If exposure limits are
exceeded or irritation occurs, a
higher level of respiratory

protection may be necessary.

[6]i8]

Experimental Protocol: Safe Handling and Use

Adherence to the following procedural steps is mandatory when working with 2-
((Dimethylamino)methyl)aniline.

1. Engineering Controls and Preparation:
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o Work in a well-ventilated area, preferably a chemical fume hood.[2][6]
o Ensure an eyewash station and safety shower are readily accessible.[2]

o Keep the substance away from incompatible materials such as strong oxidizing agents,
acids, acid chlorides, and acid anhydrides.[6]

o Store the chemical in a cool, dry, and well-ventilated area in a tightly closed container.[2][6]
o Before handling, put on all required PPE as specified in the table above.

2. Handling the Chemical:

« Avoid breathing fumes, vapors, or dust.[2][3]

o Prevent contact with skin, eyes, and clothing.[2][3]

» After handling, wash hands thoroughly with soap and water.[2][3][6]

e Do not eat, drink, or smoke in the laboratory area.[6][9]

3. First Aid Measures:

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[2][3][6]

« If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[2][3][6]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][3]

« |If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[1][9]

Disposal Plan

Contaminated materials and waste must be handled as hazardous waste.
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o Waste Collection: Collect waste material in a suitable, labeled, and sealed container. Do not
dispose of it with household garbage or allow it to reach the sewage system.[10]

» Disposal of Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be
collected in a designated hazardous waste container.

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[2][6]

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling 2-
((Dimethylamino)methyl)aniline.
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Safe Handling Workflow for 2-((Dimethylamino)methyl)aniline
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Caption: Workflow for handling 2-((Dimethylamino)methyl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b158372?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Dimethylamino_methyl_aniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Dimethylamino_methyl_aniline
https://aksci.com/sds/9231CP_SDS.pdf
https://aksci.com/sds/5310DE_SDS.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0877
https://www.fishersci.com/store/msds?partNumber=AC115920050&countryCode=US&language=en
https://www.hmdb.ca/system/metabolites/msds/000/000/918/original/HMDB01020.pdf?1358894997
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methyl_5_nitroaniline_hydrate.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/m29304?userType=undefined
https://fr.cpachem.com/msds?num=SB31350&dnl=sd_-_N-Methylaniline_%5BCAS_100-61-8%5D_%28SB31350%29_%28EU%29.pdf
https://www.benchchem.com/product/b158372#personal-protective-equipment-for-handling-2-dimethylamino-methyl-aniline
https://www.benchchem.com/product/b158372#personal-protective-equipment-for-handling-2-dimethylamino-methyl-aniline
https://www.benchchem.com/product/b158372#personal-protective-equipment-for-handling-2-dimethylamino-methyl-aniline
https://www.benchchem.com/product/b158372#personal-protective-equipment-for-handling-2-dimethylamino-methyl-aniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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